butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate

• Molecular Formula: C11H11F7N4O3
• Molecular Weight: 380.22 g/mol
• IUPAC Name: butyl 3-(2,2,3,3,4,4,4-heptafluorobutanoylamino)-1H-1,2,4-triazole-5-carboxylate
• InChI: InChI=1S/C11H11F7N4O3/c1-2-3-4-25-6(23)5-19-8(22-21-5)20-7(24)9(12,13)10(14,15)11(16,17)18/h2-4H2,1H3,(H2,19,20,21,22,24)
• InChI Key: PHJCWXNPEFCFDN-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=NC(=NN1)NC(=O)C(C(C(F)(F)F)(F)F)(F)F

Description

Butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate is a chemical compound used in scientific research. It is a triazole derivative that has been synthesized for its potential use in biological assays and drug discovery.

Mechanism of Action

The mechanism of action of butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate is not well understood. It is believed to act as an inhibitor of certain biological targets by binding to them and preventing their activity. The exact binding site and mode of action of the compound are still under investigation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate are not well characterized. It has been shown to have some activity against certain biological targets in vitro, but its effects in vivo are not known.

Advantages and Limitations for Lab Experiments

One advantage of butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate is its potential as a tool compound for studying the mechanism of action of various biological targets. Its ability to inhibit these targets can provide insights into their function and potential therapeutic applications. One limitation of the compound is its limited solubility in aqueous solutions, which can make it difficult to use in some biological assays.

Future Directions

There are several future directions for research on butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate. One direction is to investigate its activity against a wider range of biological targets to identify potential therapeutic applications. Another direction is to optimize its chemical properties to improve its solubility and bioavailability. Additionally, further studies are needed to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate involves the reaction of butyl 5-amino-1H-1,2,4-triazole-3-carboxylate with 2,2,3,3,4,4,4-heptafluorobutanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography or recrystallization.

Scientific Research Applications

Butyl 5-[(2,2,3,3,4,4,4-heptafluorobutanoyl)amino]-1H-1,2,4-triazole-3-carboxylate has been used in scientific research as a potential drug candidate. It has been tested for its activity against various biological targets such as kinases, proteases, and enzymes. It has also been used as a tool compound to study the mechanism of action of these targets.